Cas no 134111-33-4 (4'-thiothymidine)

• Product Name: 4'-thiothymidine
• CAS No: 134111-33-4
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 899986
• PubChem ID: 72371
• Update Time: 2025-04-19

4'-thiothymidine Chemical and Physical Properties

Names and Identifiers

• 4'-thiothymidine
• 2'-Deoxy-4'-thio-3,4-dihydrothymidine
• BRN 4322066
• Thymidine, 4'-thio-

• Inchi： 1S/C10H14N2O4S/c1-5-3-12(10(16)11-9(5)15)8-2-6(14)7(4-13)17-8/h3,6-8,13-14H,2,4H2,1H3,(H,11,15,16)/t6-,7+,8+/m0/s1
• InChI Key： IVUDHNYLTWOARV-XLPZGREQSA-N
• SMILES： S1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(C)=C1)=O)=O)O

Computed Properties

• Exact Mass: 258.067428
• Monoisotopic Mass: 258.067428
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 115

Experimental Properties

• Density: 1.474
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.63
• PSA: 120.88000
• LogP: -0.38540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Thionucleosides